Cas no 2308470-83-7 (2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoylpyrrolidin-2-ylacetic acid
• CAS No: 2308470-83-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5605344
• PubChem ID: 165559643
• Update Time: 2025-11-06

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1473661
• 2308470-83-7
• 2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanoyl]pyrrolidin-2-yl]acetic acid
• 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoylpyrrolidin-2-ylacetic acid

• Inchi： 1S/C27H32N2O6/c1-34-15-7-13-24(26(32)29-14-6-8-18(29)16-25(30)31)28-27(33)35-17-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,18,23-24H,6-8,13-17H2,1H3,(H,28,33)(H,30,31)/t18-,24?/m1/s1
• InChI Key： YNLYSFCOJWZINS-QFADGXAASA-N
• SMILES： O=C(C(CCCOC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoylpyrrolidin-2-ylacetic acid

Compound CAS No. 2308470-83-7: A Comprehensive Overview

The compound with CAS No. 2308470-83-7, known as 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoylpyrrolidin-2-ylacetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug delivery systems and bioactive materials.

Recent studies have highlighted the biocompatibility and stability of this compound, making it a strong candidate for use in controlled drug release systems. Researchers have demonstrated that its fluorenylmethoxycarbonyl (Fmoc) group plays a crucial role in modulating the compound's reactivity and solubility, which are critical factors in drug design. The presence of the pyrrolidine ring further enhances its ability to interact with biological systems, making it a versatile platform for developing new therapeutic agents.

In addition to its pharmacological applications, this compound has shown potential in the development of biodegradable polymers. Its methoxy group contributes to the polymer's degradation profile, allowing for tailored biodegradation rates that can be optimized for specific medical applications such as tissue engineering scaffolds or implantable devices. Recent advancements in polymer chemistry have enabled the synthesis of this compound in higher yields, reducing production costs and improving scalability.

The synthesis of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoylpyrrolidin-2-ylacetic acid involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. The use of chiral resolution techniques has been instrumental in achieving high enantiomeric excess, which is essential for ensuring the compound's efficacy in biological systems. Furthermore, the incorporation of protecting groups during synthesis has allowed for greater control over the molecule's reactivity, enabling the formation of complex structures with high fidelity.

Recent research has also explored the use of this compound in nanotechnology, where its ability to form self-assembled structures has been leveraged to create nanoscale drug delivery vehicles. These nanoparticles exhibit enhanced cellular uptake and targeted delivery capabilities, which are critical for improving therapeutic outcomes in diseases such as cancer. The compound's ability to undergo post-synthesis modifications further expands its utility, allowing for the incorporation of imaging agents or targeting ligands to enhance diagnostic and therapeutic efficacy.

In conclusion, the compound with CAS No. 2308470-83-7 represents a significant advancement in modern chemistry, offering a wide range of applications across multiple disciplines. Its unique structural features and versatile functional groups make it an invaluable tool for researchers working at the forefront of drug discovery and materials science. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in shaping the future of medicine and technology.